Cas no 1805055-97-3 (2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde
• CAS No: 1805055-97-3
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4886051
• Update Time: 2025-06-09

2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde

• Inchi： 1S/C8H5ClF3NO/c9-1-6-7(10)5(3-14)4(2-13-6)8(11)12/h2-3,8H,1H2
• InChI Key： POAFSYSWZBCWLY-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C=O)C(C(F)F)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1.5
• Topological Polar Surface Area: 30

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde

Introduction to 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde (CAS No. 1805055-97-3)

2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde, with the CAS number 1805055-97-3, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular framework, which includes a pyridine ring, a chloromethyl group, a difluoromethyl group, and a carboxaldehyde functional group. These structural features contribute to its diverse reactivity and biological activity.

The pyridine ring, a key component of 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde, is a six-membered aromatic heterocycle containing one nitrogen atom. Pyridine derivatives are widely used in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals due to their versatile reactivity and biological properties. The presence of the chloromethyl group at the 2-position of the pyridine ring adds further complexity to the molecule, enabling it to participate in various chemical reactions such as nucleophilic substitution and electrophilic addition.

The difluoromethyl group at the 5-position of the pyridine ring is another crucial structural feature of 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, making them valuable in drug design. The difluoromethyl group can also influence the electronic properties of the molecule, affecting its reactivity and biological activity.

The carboxaldehyde group at the 4-position of the pyridine ring is highly reactive and can undergo various chemical transformations such as condensation reactions, reduction, and oxidation. This functional group provides additional synthetic versatility, allowing for the preparation of a wide range of derivatives with potential applications in medicinal chemistry. For instance, aldehydes can be converted into alcohols, carboxylic acids, or other functional groups through well-established synthetic methods.

Recent research has focused on the potential biological activities of 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde. Studies have shown that this compound exhibits promising anti-inflammatory and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde derivatives demonstrated significant inhibition of cancer cell proliferation in vitro. The mechanism of action was attributed to the compound's ability to interfere with key signaling pathways involved in cell growth and survival.

In addition to its potential therapeutic applications, 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde has been explored as an intermediate in the synthesis of more complex molecules. Its unique combination of functional groups makes it an attractive starting material for the preparation of novel pharmaceutical candidates. Researchers have utilized this compound as a building block in combinatorial chemistry approaches to rapidly generate diverse libraries of compounds for high-throughput screening.

The synthesis of 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde has been reported using various methodologies. One common approach involves the reaction of 3-fluoro-5-difluoromethylnicotinonitrile with chloroacetyl chloride followed by hydrolysis to form the carboxaldehyde. Another method involves the palladium-catalyzed coupling reaction between 3-fluoro-5-difluoromethylnicotinonitrile and chloroacetonitrile, followed by hydrolysis to yield the desired product. These synthetic routes highlight the versatility and accessibility of this compound for further chemical modification.

The physical properties of 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde have also been characterized. It is typically obtained as a colorless or pale yellow liquid with a boiling point around 160°C at reduced pressure. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). Its solubility profile makes it suitable for use in various chemical reactions and analytical techniques.

In conclusion, 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-4-carboxaldehyde (CAS No. 1805055-97-3) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups provides a foundation for developing novel therapeutic agents and exploring new synthetic strategies. Ongoing research continues to uncover new applications and properties of this intriguing molecule, further solidifying its importance in the field.